Cas no 918896-17-0 (4-Piperidinamine, N-3-buten-1-yl-1-(phenylmethyl)-4-(2-propen-1-yl)-)

• Product Name: 4-Piperidinamine, N-3-buten-1-yl-1-(phenylmethyl)-4-(2-propen-1-yl)-
• CAS No: 918896-17-0
• MF: C₁₉H₂₈N₂
• MW: 284.439024925232
• CID: 768958
• PubChem ID: 71426103
• Update Time: 2025-04-19

4-Piperidinamine, N-3-buten-1-yl-1-(phenylmethyl)-4-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, N-3-buten-1-yl-1-(phenylmethyl)-4-(2-propen-1-yl)-
• 1-benzyl-N-but-3-enyl-4-prop-2-enylpiperidin-4-amine
• 918896-17-0
• DTXSID20844882
• 1-Benzyl-N-(but-3-en-1-yl)-4-(prop-2-en-1-yl)piperidin-4-amine

• Inchi： 1S/C19H28N2/c1-3-5-14-20-19(11-4-2)12-15-21(16-13-19)17-18-9-7-6-8-10-18/h3-4,6-10,20H,1-2,5,11-17H2
• InChI Key： YFGSYADXRUPRTN-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CC=C)(CC1)NCCC=C

Computed Properties

• Exact Mass: 284.225248902g/mol
• Monoisotopic Mass: 284.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.3Ų